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Compound of Interest

Compound Name: 2-Phenoxyethyl acrylate

Cat. No.: B1585007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Phenoxyethyl acrylate (PEA) is a monofunctional aromatic acrylate monomer utilized in a

variety of applications, notably in the formulation of polymers for drug delivery systems,

biomedical devices, and specialty coatings. Its unique chemical structure, characterized by a

flexible ether linkage and a rigid phenyl group, imparts a desirable balance of properties such

as good adhesion, flexibility, and thermal stability to the resulting polymers.[1] This technical

guide provides an in-depth overview of the core physical properties of 2-Phenoxyethyl
acrylate, complete with experimental methodologies and spectroscopic analysis, to support its

application in research and development.

Chemical Structure and Identification
The chemical structure of 2-Phenoxyethyl acrylate is fundamental to understanding its

physical and chemical behavior.
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Reactants

Reaction Conditions

Process Work-up
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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